Cas no 494853-47-3 (3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione)
3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione
- 3-([2-(2-Chlorophenyl)ethyl]amino)-1-phenylpyrrolidine-2,5-dione
- BAS 01861474
- 3-{[2-(2-chlorophenyl)ethyl]amino}-1-phenyl-2,5-pyrrolidinedione
- 3-[2-(2-chlorophenyl)ethylamino]-1-phenylpyrrolidine-2,5-dione
- 3-[2-(2-Chloro-phenyl)-ethylamino]-1-phenyl-pyrrolidine-2,5-dione
- 2,5-pyrrolidinedione, 3-[[2-(2-chlorophenyl)
-
- MDL: MFCD01575176
- Inchi: 1S/C18H17ClN2O2/c19-15-9-5-4-6-13(15)10-11-20-16-12-17(22)21(18(16)23)14-7-2-1-3-8-14/h1-9,16,20H,10-12H2
- InChI Key: VBJDWKGJQJGZLK-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CCNC1C(N(C2C=CC=CC=2)C(C1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 437
- Topological Polar Surface Area: 49.4
3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB410993-500 mg |
3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione |
494853-47-3 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB410993-1 g |
3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione |
494853-47-3 | 1g |
€239.00 | 2023-04-24 | ||
| abcr | AB410993-500mg |
3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione; . |
494853-47-3 | 500mg |
€205.00 | 2025-03-19 | ||
| abcr | AB410993-1g |
3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione; . |
494853-47-3 | 1g |
€237.00 | 2025-03-19 | ||
| A2B Chem LLC | AX42831-500mg |
3-([2-(2-Chlorophenyl)ethyl]amino)-1-phenylpyrrolidine-2,5-dione |
494853-47-3 | >95% | 500mg |
$412.00 | 2024-04-19 | |
| A2B Chem LLC | AX42831-1g |
3-([2-(2-Chlorophenyl)ethyl]amino)-1-phenylpyrrolidine-2,5-dione |
494853-47-3 | >95% | 1g |
$439.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430047-250mg |
3-((2-Chlorophenethyl)amino)-1-phenylpyrrolidine-2,5-dione |
494853-47-3 | 95% | 250mg |
¥560.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430047-1g |
3-((2-Chlorophenethyl)amino)-1-phenylpyrrolidine-2,5-dione |
494853-47-3 | 95% | 1g |
¥1400.00 | 2024-05-11 |
3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione
Introduction to 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione (CAS No. 494853-47-3)
3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 494853-47-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate architecture of this molecule, featuring a pyrrolidine core with substituents that include an amino group and a phenyl ring, makes it a subject of interest for medicinal chemists and biologists alike.
The< strong>pyrrolidine moiety is a common structural motif in many bioactive molecules, known for its ability to interact with biological targets in a specific manner. In the case of 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione, the presence of the amino group and the phenyl ring further enhances its potential for binding to various receptors and enzymes. This compound's< strong>chemical diversity suggests that it could be modulated to develop novel therapeutic agents with improved efficacy and selectivity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with high accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. The< strong>biological activity of 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione has been preliminarily explored in several in vitro studies, where it showed encouraging results in terms of inhibiting certain enzymatic pathways associated with inflammation and pain.
The< strong>pharmacological profile of this compound is particularly intriguing due to its ability to modulate multiple targets simultaneously. This multitarget approach is increasingly recognized as a key strategy in drug development, as it can lead to more comprehensive therapeutic effects with fewer side effects. The< strong>synthetic pathways for producing this compound have also been optimized to ensure high yields and purity, making it more accessible for large-scale studies.
In the context of current research trends, 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione aligns well with the growing interest in developing small-molecule inhibitors for neurological disorders. The< strong>neuropharmacological potential of this compound has been highlighted in several recent publications, where it was shown to interact with receptors involved in mood regulation and cognitive function. These findings open up new avenues for treating conditions such as depression and anxiety.
The< strong>Molecular Dynamics (MD) simulations have been employed to understand the dynamic behavior of this compound within biological systems. These simulations provide valuable insights into how the molecule interacts with its targets at an atomic level, which is crucial for designing more effective drugs. The results from these simulations suggest that 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione can form stable complexes with its intended targets, making it a promising candidate for further development.
The< strong>Spectroscopic Analysis of this compound has revealed interesting structural features that contribute to its biological activity. Techniques such as NMR spectroscopy and mass spectrometry have been used to elucidate its molecular structure and confirm its identity. These analytical methods are essential for ensuring the quality and consistency of the compound throughout the research process.
The< strong>Electrophysiological Studies conducted on this compound have shown promising results in terms of modulating ion channels relevant to neurological function. These studies provide evidence that 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione can influence neuronal activity, which could be beneficial for treating neurological disorders.
The< strong>Toxicological Assessment of this compound has been performed to evaluate its safety profile. Preliminary findings suggest that it exhibits low toxicity at therapeutic doses, which is an encouraging result for further development into a drug candidate. However, more comprehensive toxicological studies are needed to fully understand its safety profile.
The< strong>Potential Therapeutic Applications of 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione are diverse and span across multiple therapeutic areas. Its ability to interact with various biological targets makes it a versatile molecule that could be developed into treatments for conditions such as inflammation, pain management, and neurological disorders.
In conclusion, 3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione (CAS No. 494853-47-3) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and preliminary biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications and optimize synthetic pathways, this compound is poised to play a vital role in the development of novel therapeutic agents.
494853-47-3 (3-{[2-(2-Chlorophenyl)ethyl]amino}-1-phenylpyrrolidine-2,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)